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Compound Name: 2-Cyclohexylcyclohexanol

Cat. No.: B1582334 Get Quote

A Technical Guide to the Physical Properties of
2-Cyclohexylcyclohexanol
For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Cyclohexylcyclohexanol is a saturated bicyclic alcohol with the chemical formula C₁₂H₂₂O.

[1][2] Its structure, consisting of two cyclohexane rings bonded together with a hydroxyl group

on one of the rings, gives rise to stereoisomerism in the form of cis and trans isomers. This

guide provides a comprehensive overview of the known physical properties of 2-
Cyclohexylcyclohexanol, with a focus on its boiling and melting points. Furthermore, it offers

detailed, field-proven experimental protocols for the accurate determination of these crucial

physical constants, addressing the nuances of analyzing both isomeric mixtures and purified

stereoisomers. This document is intended to serve as a valuable resource for researchers and

professionals in drug development and other scientific fields where the precise characterization

of chemical compounds is paramount.

Physical Properties of 2-Cyclohexylcyclohexanol
The physical properties of 2-Cyclohexylcyclohexanol are influenced by its molecular weight

and the presence of a hydroxyl group, which allows for hydrogen bonding. These
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intermolecular forces are significantly stronger than the van der Waals forces present in non-

polar analogues, leading to a higher boiling point and influencing its melting behavior.

Isomeric Mixture (cis- and trans-)
Commercially available 2-Cyclohexylcyclohexanol is often supplied as a mixture of its cis and

trans isomers. The physical properties of this mixture are crucial for its handling, storage, and

application in various chemical syntheses.

Physical Property Value Source

Boiling Point 264 °C Fisher Scientific

Melting Point Not available Lab Pro Inc.[3]

Molecular Formula C₁₂H₂₂O PubChem[1]

Molecular Weight 182.31 g/mol Lab Pro Inc.[3]

CAS Number 6531-86-8 PubChem[1]

It is important to note that the boiling point of a mixture can be a range rather than a sharp

point, and the lack of a specified melting point suggests that the mixture may exist as a liquid at

ambient temperatures or solidify over a broad temperature range.

Individual Stereoisomers (cis- and trans-)
Detailed experimental data for the boiling and melting points of the individual cis- and trans-

isomers of 2-Cyclohexylcyclohexanol are not readily available in common chemical

databases. However, based on the principles of stereochemistry and its influence on physical

properties, we can infer certain characteristics:

Boiling Point: The boiling points of the cis and trans isomers are expected to be very close.

The overall molecular weight and the presence of the hydroxyl group are the primary

determinants of the boiling point. Subtle differences may arise due to variations in molecular

shape and the efficiency of intermolecular hydrogen bonding.

Melting Point: A more significant difference is anticipated in the melting points of the cis and

trans isomers. The ability of a molecule to pack efficiently into a crystal lattice is a key factor
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in determining its melting point. The different shapes of the cis and trans isomers will lead to

different packing efficiencies. Typically, the more symmetrical trans isomer can pack more

tightly into a crystal lattice, resulting in a higher melting point compared to the less

symmetrical cis isomer.

The lack of readily available data for the individual isomers underscores the importance of the

experimental protocols detailed in the following section for any research that requires the use

of stereoisomerically pure 2-Cyclohexylcyclohexanol.

Experimental Protocols for Physical Property
Determination
The accurate determination of boiling and melting points is fundamental for the characterization

and purity assessment of chemical compounds. The following protocols provide detailed, step-

by-step methodologies for these measurements, suitable for a research laboratory setting.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For high-boiling liquids like 2-Cyclohexylcyclohexanol, specific techniques are

required to achieve accurate and safe measurements.

This method is suitable for determining the boiling point of small quantities of a liquid.

Principle: A small amount of the liquid is heated in a tube along with an inverted capillary. As

the liquid heats, the air in the capillary is expelled and replaced by the vapor of the substance.

When the external pressure equals the vapor pressure of the liquid, a rapid stream of bubbles

emerges from the capillary. The boiling point is the temperature at which the liquid just begins

to enter the capillary tube upon cooling.

Procedure:

Sample Preparation: Place a small amount (approximately 0.5 mL) of 2-
Cyclohexylcyclohexanol into a small test tube.

Capillary Insertion: Seal one end of a capillary tube using a flame. Place the sealed capillary

tube, open end down, into the test tube containing the sample.
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Apparatus Setup: Attach the test tube to a thermometer using a rubber band or wire. The

bulb of the thermometer should be level with the sample.

Heating: Immerse the assembly in a Thiele tube filled with a high-boiling point liquid (e.g.,

mineral oil or silicone oil). Heat the side arm of the Thiele tube gently with a Bunsen burner

or a heating mantle.

Observation: As the temperature rises, a stream of bubbles will emerge from the capillary

tube. Continue gentle heating until a steady stream of bubbles is observed.

Measurement: Remove the heat source and allow the apparatus to cool slowly. The

temperature at which the bubbling stops and the liquid begins to enter the capillary tube is

the boiling point.

Causality Behind Experimental Choices: The Thiele tube design ensures uniform heating of the

oil bath through convection currents, which is crucial for an accurate boiling point

determination. The inverted capillary provides a clear visual indication of when the vapor

pressure of the sample equals the atmospheric pressure.

For larger quantities of the compound, the boiling point can be determined during distillation.

Principle: The temperature of the vapor that is in equilibrium with the boiling liquid is measured.

For a pure substance, this temperature remains constant throughout the distillation process.

Procedure:

Apparatus Setup: Assemble a simple distillation apparatus with a round-bottom flask, a

distillation head with a thermometer, a condenser, and a receiving flask.

Sample and Boiling Chips: Place the 2-Cyclohexylcyclohexanol sample and a few boiling

chips into the round-bottom flask.

Heating: Heat the flask gently using a heating mantle.

Measurement: Record the temperature at which the vapor condenses on the thermometer

bulb and a steady drip of distillate is collected in the receiving flask. This stable temperature

is the boiling point.
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Causality Behind Experimental Choices: The use of boiling chips ensures smooth boiling and

prevents bumping. The thermometer is placed so that the top of the bulb is level with the side

arm of the distillation head to accurately measure the temperature of the vapor that is distilling.

Determination of Melting Point
The melting point of a solid is the temperature at which it changes state from solid to liquid. It is

a sharp, well-defined temperature for a pure crystalline solid. For isomeric mixtures or impure

substances, melting occurs over a range of temperatures.

This is a common and accurate method for determining the melting point of a solid.

Principle: A small, finely powdered sample is heated in a capillary tube, and the temperature

range over which the sample melts is observed.

Procedure:

Sample Preparation: Ensure the 2-Cyclohexylcyclohexanol sample is solid and finely

powdered. If it is a liquid at room temperature, it may need to be cooled to induce

solidification.

Capillary Packing: Tap the open end of a capillary tube into the powdered sample to pack a

small amount (2-3 mm in height) into the sealed end.

Apparatus Setup: Place the packed capillary tube into the heating block of a Mel-Temp

apparatus.

Heating: Set the heating rate. For an unknown sample, a rapid heating rate can be used to

determine an approximate melting range. For an accurate measurement, a slow heating rate

(1-2 °C per minute) should be used as the temperature approaches the expected melting

point.

Observation and Measurement: Observe the sample through the magnifying lens. Record

the temperature at which the first drop of liquid appears (the beginning of the melting range)

and the temperature at which the last crystal melts (the end of the melting range).
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Causality Behind Experimental Choices: A slow heating rate is crucial for ensuring thermal

equilibrium between the heating block, the thermometer, and the sample, leading to an

accurate melting point determination. A finely powdered sample ensures uniform heat

distribution within the sample.

DSC is a powerful thermal analysis technique that can be used to determine the melting point

and other thermal transitions of a material.

Principle: DSC measures the difference in heat flow between a sample and a reference as a

function of temperature. When the sample melts, it absorbs heat, resulting in an endothermic

peak on the DSC thermogram. The onset temperature of this peak is typically taken as the

melting point.

Procedure:

Sample Preparation: Accurately weigh a small amount of the 2-Cyclohexylcyclohexanol
sample (typically 1-5 mg) into a DSC pan.

Apparatus Setup: Place the sample pan and an empty reference pan into the DSC cell.

Heating Program: Program the DSC instrument with the desired heating rate (e.g., 10

°C/min).

Data Acquisition: Start the experiment and record the heat flow as a function of temperature.

Data Analysis: Analyze the resulting thermogram to determine the onset temperature of the

melting endotherm.

Causality Behind Experimental Choices: The use of a reference pan allows for the subtraction

of the heat capacity of the pan, providing a more accurate measurement of the heat flow into

the sample. The controlled heating rate ensures reproducible results. DSC is particularly useful

for characterizing the melting behavior of isomeric mixtures, as it can reveal multiple melting

events if the isomers crystallize separately.

Visualization of Experimental Workflows
Boiling Point Determination Workflow
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Caption: Workflow for Boiling Point Determination.

Melting Point Determination Workflow
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Caption: Workflow for Melting Point Determination.

Safety Considerations
When handling 2-Cyclohexylcyclohexanol and performing thermal analysis, it is crucial to

adhere to standard laboratory safety practices.
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, a lab coat, and chemical-resistant gloves.

Ventilation: Work in a well-ventilated area, such as a fume hood, especially when heating the

compound.

Heating: When using a Bunsen burner or heating mantle, exercise caution to prevent fire

hazards. Do not leave heating apparatus unattended.

Thermal Burns: Be aware of the risk of thermal burns from hot oil baths and heating blocks.

Chemical Handling: Although specific toxicity data for 2-Cyclohexylcyclohexanol is not

readily available, it should be handled with care, avoiding inhalation, ingestion, and skin

contact. A Safety Data Sheet (SDS) for a similar compound, cyclohexanol, indicates that it

can be harmful if swallowed, in contact with skin, or if inhaled, and can cause skin and eye

irritation. Similar precautions should be taken for 2-Cyclohexylcyclohexanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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